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Solubility Profile of 2,6-Dibromo-3-
pyridinecarboxylic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2,6-
Dibromo-3-pyridinecarboxylic acid. Due to the limited availability of specific quantitative

solubility data for this compound in peer-reviewed literature, this guide furnishes qualitative

solubility information, quantitative data for structurally analogous compounds, and detailed

experimental protocols for determining its precise solubility in various organic solvents. An

understanding of these solubility characteristics is critical for process development, formulation,

and various research applications in the pharmaceutical and chemical industries.

Physicochemical Properties of 2,6-Dibromo-3-
pyridinecarboxylic Acid
2,6-Dibromo-3-pyridinecarboxylic acid, also known as 2,6-dibromonicotinic acid, possesses

the molecular formula C₆H₃Br₂NO₂ and a molecular weight of approximately 280.90 g/mol .[1]

Its structure, featuring a pyridine ring substituted with two bromine atoms and a carboxylic acid

group, dictates its solubility behavior. The presence of the carboxylic acid moiety suggests

some degree of solubility in polar solvents, while the dibrominated pyridine ring introduces

lipophilic characteristics.
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Qualitative Solubility Profile
While specific quantitative data is scarce, the general solubility of 2,6-Dibromo-3-
pyridinecarboxylic acid can be inferred from its structure and available information for similar

compounds. It is expected to be soluble in some organic solvents.

Quantitative Solubility Data of Structurally Related
Compounds
To provide a comparative framework, the following tables summarize the quantitative solubility

of picolinic acid (2-pyridinecarboxylic acid) and 2,6-pyridinedicarboxylic acid. These

compounds share the core pyridinecarboxylic acid scaffold and can offer insights into the

potential solubility of 2,6-Dibromo-3-pyridinecarboxylic acid.

Table 1: Solubility of Picolinic Acid in Various Solvents

Solvent Temperature (K) Mole Fraction Solubility (x)

Water 293 ~0.08

Ethanol 293 ~0.01

Acetonitrile 293 ~0.003

Data extrapolated from solubility studies on picolinic acid.[2]

Table 2: Solubility of 2,6-Pyridinedicarboxylic Acid

Solvent Temperature (°C) Solubility

Water 25 5 mg/mL

This data provides a reference point for a dicarboxylic acid derivative of pyridine.[3]

Experimental Protocols for Solubility Determination
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For researchers requiring precise solubility data for 2,6-Dibromo-3-pyridinecarboxylic acid,

the following established methods are recommended.

Gravimetric Method
This is a straightforward and widely used method for determining the equilibrium solubility of a

solid in a solvent.

Materials:

2,6-Dibromo-3-pyridinecarboxylic acid (high purity)

Organic solvent of interest

Analytical balance

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Vials with screw caps

Oven

Procedure:

Sample Preparation: Add an excess amount of 2,6-Dibromo-3-pyridinecarboxylic acid to a

pre-weighed vial.

Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

Equilibration: Seal the vial and place it in a thermostatically controlled shaker or water bath

set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle.
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Filtration: Carefully withdraw a known volume of the supernatant using a syringe and filter it

through a pre-weighed filter to remove any undissolved solid.

Solvent Evaporation: Transfer the filtered solution to a pre-weighed container and evaporate

the solvent in an oven at a temperature below the boiling point of the solvent and the

decomposition temperature of the solute.

Mass Determination: Once the solvent is completely evaporated, weigh the container with

the dried solute.

Calculation: The solubility can be calculated as the mass of the dissolved solid per volume or

mass of the solvent.

Isothermal Shake-Flask Method followed by HPLC
Analysis
This method is highly accurate and is particularly useful when dealing with complex mixtures or

when the solute has a strong UV-vis chromophore.

Materials:

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical column appropriate for the analyte

2,6-Dibromo-3-pyridinecarboxylic acid (high purity)

Organic solvent of interest

Volumetric flasks and pipettes

Thermostatically controlled shaker

Procedure:

Calibration Curve: Prepare a series of standard solutions of 2,6-Dibromo-3-
pyridinecarboxylic acid of known concentrations in the mobile phase. Inject these
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standards into the HPLC system and generate a calibration curve by plotting peak area

against concentration.

Saturated Solution Preparation: Prepare a saturated solution as described in the gravimetric

method (steps 1-4).

Sample Analysis: Withdraw an aliquot of the clear, filtered supernatant and dilute it with a

known volume of the mobile phase to a concentration that falls within the linear range of the

calibration curve.

HPLC Analysis: Inject the diluted sample into the HPLC system and record the peak area.

Calculation: Use the calibration curve to determine the concentration of the diluted sample.

Back-calculate the concentration of the original saturated solution to determine the solubility.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the solubility of a

compound like 2,6-Dibromo-3-pyridinecarboxylic acid.
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Caption: General workflow for experimental solubility determination.
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This guide provides a foundational understanding of the solubility profile of 2,6-Dibromo-3-
pyridinecarboxylic acid. For precise quantitative data, experimental determination using the

detailed protocols is strongly recommended. The provided data on analogous compounds

serves as a useful reference for initial assessments and experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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